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An objective guide for researchers on the distinct strategies employed by plants and fungi for
manganese acquisition, supported by experimental data and methodologies.

Manganese (Mn) is an essential micronutrient for virtually all forms of life, playing critical roles
as a cofactor in photosynthesis, respiration, and antioxidant defense.[1][2] Both plants and
fungi have evolved sophisticated mechanisms to acquire Mn from the environment and
maintain cellular homeostasis, often employing related families of transport proteins but with
distinct regulatory strategies. This guide provides a comparative overview of these
mechanisms, presenting quantitative data, experimental protocols, and visual pathways to
facilitate a deeper understanding for research and development professionals.

Manganese Uptake in Plants: A Multi-Transporter
System

Plants absorb manganese primarily from the soil solution through their roots. This process
involves a coordinated effort of several families of metal transporters, each with specific roles in
uptake from the soil, translocation throughout the plant, and sequestration within cellular
compartments.[3][4]

Key Transporter Families:

« NRAMP (Natural Resistance-Associated Macrophage Protein): Members of this family, such
as AINRAMPL1 in Arabidopsis thaliana, are crucial for high-affinity Mn uptake from the soil
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into root cells.[5] AANRAMP3 and AtNRAMP4 are localized to the vacuolar membrane and
are involved in mobilizing Mn stores from the vacuole, particularly under iron-deficient
conditions.[1]

e ZIP (ZRT/IRT-like Protein): The ZIP family is a large group of transporters with broad
substrate specificity. IRT1, a well-characterized member, is a primary iron transporter but can
also transport Mn, especially under iron-deficient conditions.[4] Other ZIP transporters also
contribute to Mn homeostasis.[6]

e YSL (Yellow Stripe-Like): These transporters are involved in the long-distance transport of
metals chelated to nicotianamine, facilitating Mn movement within the plant.[3]

o CDF/MTP (Cation Diffusion Facilitator/Metal Tolerance Protein): This family is primarily
involved in Mn efflux from the cytoplasm, either into vacuoles for storage or out of the cell to
prevent toxicity.[7]

o P-type ATPases: These transporters use ATP to actively pump Mn across membranes,
contributing to the fine-tuning of Mn concentrations within organelles.[3]

The regulation of these transporters is complex, often responding to the availability of Mn and
other metals like iron at both the transcriptional and post-translational levels.[1]

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC2861449/
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2014.00106/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC3978347/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12279101/
https://www.rdzwxb.com/EN/10.3969/j.issn.1000-2561.2019.06.029
https://www.researchgate.net/publication/261764471_Mn-euvering_manganese_the_role_of_transporter_gene_family_members_in_manganese_uptake_and_mobilization_in_plants
https://www.rdzwxb.com/EN/10.3969/j.issn.1000-2561.2019.06.029
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2014.00106/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10850414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Soil
@
Root Epidermal Cell
T
Plasma Membrane
> 2 NRAMP1
High-affinity
> g IRT1(ZIP) Low-affinity <
\ ) Xylem
—=>| (Long-distance
transport)
Vacuole
YY Mobilization
Sequestration
MTP (CDF) @ NRAMP3/4

Click to download full resolution via product page

Caption: Simplified diagram of manganese uptake and initial sequestration in a plant root cell.

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/product/b10850414?utm_src=pdf-body-img
https://www.benchchem.com/product/b10850414?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10850414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

Manganese Uptake in Fungi: The NRAMP/Smf
Family Dominance

Fungi, like plants, require Mn for various cellular processes, including acting as a cofactor for
enzymes involved in lignin degradation in some species.[8][9] Their primary mechanism for Mn
acquisition from the environment relies heavily on the NRAMP family of transporters, often
referred to as Smf proteins in yeast.[10]

Key Transporter Families:

« NRAMP/Smf: In the model yeast Saccharomyces cerevisiae, Smflp is a high-affinity Mn
transporter located at the plasma membrane, responsible for Mn uptake from the
environment.[11] Smf2p is found in intracellular vesicles and is also involved in Mn transport.
[10][11] In pathogenic fungi like Candida albicans, Smf12 and Smf13 are crucial for Mn
acquisition and virulence.[12][13]

o P-type ATPases: Pmrl, a Golgi-localized Ca2*/Mn2+-ATPase, is essential for delivering Mn to
the secretory pathway, where it is required for mannosylation of proteins.[8]

e VIT (Vacuolar Iron Transporter) family: Cccl has been identified as a Mn2* and Fe2*
vacuolar transporter, playing a role in intracellular Mn homeostasis.[8]

Regulation of Mn transporters in fungi is tightly controlled. For instance, Smflp and Smf2p in
yeast are regulated post-translationally in response to Mn levels; high Mn concentrations lead
to their degradation in the vacuole.[14][15]

© 2025 BenchChem. All rights reserved. 4 /11 Tech Support


https://www.benchchem.com/product/b10850414?utm_src=pdf-body
https://www.ovid.com/journals/emmr/abstract/10.1111/j.1758-2229.2010.00235.x~genome-wide-analysis-of-fungal-manganese-transporters-with?redirectionsource=fulltextview
https://pubmed.ncbi.nlm.nih.gov/23761283/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9224570/
https://pmc.ncbi.nlm.nih.gov/articles/PMC86400/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9224570/
https://pmc.ncbi.nlm.nih.gov/articles/PMC86400/
https://www.researchgate.net/figure/Mn-transport-and-trafficking-in-a-fungal-cell-Mn-ion-uptake-is-mediated-by-NRAMP-Mn_fig1_379116187
https://pmc.ncbi.nlm.nih.gov/articles/PMC10328360/
https://www.ovid.com/journals/emmr/abstract/10.1111/j.1758-2229.2010.00235.x~genome-wide-analysis-of-fungal-manganese-transporters-with?redirectionsource=fulltextview
https://www.ovid.com/journals/emmr/abstract/10.1111/j.1758-2229.2010.00235.x~genome-wide-analysis-of-fungal-manganese-transporters-with?redirectionsource=fulltextview
https://pmc.ncbi.nlm.nih.gov/articles/PMC1222367/
https://pubmed.ncbi.nlm.nih.gov/11829747/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10850414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative
Check Availability & Pricing

External Environment

Plasma Membrane

@

Smfl (NRAMP)

Fungal Cell

Vacuole

Sequestration
Cccl (VIT) @
A
Mn2* for
Glycosylation

Golgi

Pmrl (P-type ATPase)

Click to download full resolution via product page

Caption: Overview of primary manganese transport pathways in a fungal cell.

Comparative Data on Manganese Transporters

The following table summarizes key quantitative data for representative Mn transporters in

plants and fungi. Kinetic parameters like the Michaelis constant (Km) indicate the substrate

concentration at which the transporter operates at half of its maximum velocity, with lower

values signifying higher affinity.
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Note: Km values can vary significantly depending on the experimental conditions and
expression system used.

Experimental Protocols: Characterizing Transporter
Function

A common and powerful technique to characterize the function of a putative metal transporter
from plants or fungi is the yeast complementation assay.[16][17] This method leverages yeast
strains that are genetically deficient in their own uptake systems for a particular metal, making
them unable to grow on media with low or high concentrations of that metal.

Protocol: Yeast Complementation Assay for a Plant Mn Transporter

e Vector Construction: The full-length coding sequence of the plant transporter gene (e.g.,
AtNRAMP1) is cloned into a yeast expression vector (e.g., pYES2), typically under the
control of an inducible promoter like GAL1.
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e Yeast Transformation: The constructed plasmid is transformed into a suitable S. cerevisiae
mutant strain. For Mn transporters, the smf1A mutant, which is deficient in the primary
plasma membrane Mn transporter, is often used.[10] This mutant exhibits poor growth on
media containing a metal chelator like EGTA, which reduces the availability of divalent
cations.[10]

e Selection and Growth Assay (Drop Test):
o Transformed yeast cells are first grown in a non-selective liquid medium.
o The cultures are then washed and serially diluted.

o Small aliquots (drops) of each dilution are spotted onto selective agar plates. These plates
will contain:

A sugar to induce gene expression (e.g., galactose for the GAL1 promoter).

A control condition (normal Mn levels).

A restrictive condition (e.g., medium supplemented with EGTA).

A toxicity condition (e.g., medium with high Mn concentrations) to test for efflux or
sequestration capabilities.

 Incubation and Analysis: Plates are incubated at 30°C for 2-5 days.[18] If the plant
transporter is functional and transports Mn, it will "complement" the yeast mutation, allowing
the transformed cells to grow on the restrictive medium where the mutant with an empty
vector cannot.
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Caption: Experimental workflow for a yeast complementation assay to test Mn transporter
function.

Conclusion: Convergent and Divergent Strategies

Plants and fungi, while both reliant on Mn, exhibit both convergent and divergent evolutionary
strategies for its acquisition. Both kingdoms heavily rely on the NRAMP family of transporters
for high-affinity uptake at the plasma membrane. However, plants employ a more diverse array
of transporter families (e.g., ZIP, YSL) for uptake and long-distance transport, reflecting the
complexity of nutrient distribution in a multicellular, differentiated organism. Fungi, particularly
unicellular yeasts, appear to have a more streamlined system focused on the NRAMP/Smf
transporters for uptake and P-type ATPases for intracellular distribution to key organelles like
the Golgi. Understanding these differences is crucial for fields ranging from agricultural
biofortification to the development of novel antifungal therapies targeting essential nutrient
uptake pathways.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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